Cas no 161505-18-6 (2,6-Octadienoic acid,4,5-dihydroxy-, 2,3-dihydroxypropyl ester, (2E,6E)-(+)-)

• Product Name: 2,6-Octadienoic acid,4,5-dihydroxy-, 2,3-dihydroxypropyl ester, (2E,6E)-(+)-
• CAS No: 161505-18-6
• MF: C₁₁H₁₈O₆
• MW: 246.257457998949
• CID: 209452
• Update Time: 2024-03-01

2,6-Octadienoic acid,4,5-dihydroxy-, 2,3-dihydroxypropyl ester, (2E,6E)-(+)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Octadienoic acid,4,5-dihydroxy-, 2,3-dihydroxypropyl ester, (2E,6E)-(+)-
• (+)-MusacineA
• Musacin A
• Musacine A
• (+)-Musacine A

• Inchi： 1S/C11H18O6/c1-2-3-9(14)10(15)4-5-11(16)17-7-8(13)6-12/h2-5,8-10,12-15H,6-7H2,1H3/b3-2+,5-4+
• InChI Key： ZNTNUBKHLXBEIN-MQQKCMAXSA-N
• SMILES： C(OCC(O)CO)(=O)/C=C/C(O)C(O)/C=C/C

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• XLogP3: -0.936

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids 1-monoacylglycerols